Cas no 388594-31-8 (tert-butyl N-(4-chloro-5-formyl-thiazol-2-yl)carbamate)

• Product Name: tert-butyl N-(4-chloro-5-formyl-thiazol-2-yl)carbamate
• CAS No: 388594-31-8
• MF: C₉H₁₁ClN₂O₃S
• MW: 262.713239908218
• MDL: MFCD18836516
• CID: 298906
• PubChem ID: 45117878
• Update Time: 2025-05-20

tert-butyl N-(4-chloro-5-formyl-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(4-chloro-5-formyl-2-thiazolyl)-, 1,1-dimethylethyl ester
• Carbamicacid, (4-chloro-5-formyl-2-thiazolyl)-, 1,1-dimethylethyl ester (9CI)
• 2-AMINO-4-CHLORO-1,3-THIAZOLE-5-CARBOXALDEHYDE, 2-BOC PROTECTED
• tert-butyl (4-chloro-5-formyl-1,3-thiazol-2-yl)carbamate
• tert-butyl N-(4-chloro-5-formyl-thiazol-2-yl)carbamate
• PS-10261
• TERT-BUTYL N-(4-CHLORO-5-FORMYL-1,3-THIAZOL-2-YL)CARBAMATE
• SCHEMBL1268366
• Z1505701185
• t-Butyl (4-chloro-5-formylthiazol-2-yl)carbamate
• Carbamic acid, (4-chloro-5-formyl-2-thiazolyl)-, 1,1-dimethylethyl ester (9CI)
• tert-butyl(4-chloro-5-formylthiazol-2-yl)carbamate
• MFCD18836516
• XYPYPVZNBCKNJW-UHFFFAOYSA-N
• SY269504
• tert-butyl (4-chloro-5-formylthiazol-2-yl)carbamate
• 388594-31-8
• Carbamic acid, (4-chloro-5-formyl-2-thiazolyl)-, 1,1-dimethylethyl ester
• CS-0136586
• W18245
• tert-butyl (4-chloro-5-formylthiazol-2-yl)-carbamate
• EN300-226951
• (4-chloro-5-formyl-thiazol-2-yl)-carbamic acid tert-butyl ester
• AKOS027406404
• 2-(Boc-amino)-4-chlorothiazole-5-carbaldehyde
• DB-361572
• tert-Butyl (4-Chloro-5-formylthiazol-2(3H)-ylidene)carbamate

• MDL： MFCD18836516
• Inchi： 1S/C9H11ClN2O3S/c1-9(2,3)15-8(14)12-7-11-6(10)5(4-13)16-7/h4H,1-3H3,(H,11,12,14)
• InChI Key： XYPYPVZNBCKNJW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)SC(=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 262.0178911g/mol
• Monoisotopic Mass: 262.0178911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 96.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on tert-butyl N-(4-chloro-5-formyl-thiazol-2-yl)carbamate

tert-butyl N-(4-chloro-5-formyl-thiazol-2-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(4-chloro-5-formyl-thiazol-2-yl)carbamate, with the CAS number 388594-31-8, is a notable chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of carbamates, which are widely recognized for their versatility in chemical synthesis and their potential applications in drug development. The structure of this compound is characterized by a thiazole ring, which is a five-membered heterocyclic aromatic compound containing sulfur and nitrogen atoms. The presence of a formyl group at the 5-position and a chlorine atom at the 4-position further enhances its chemical reactivity and biological activity.

Recent studies have highlighted the potential of tert-butyl N-(4-chloro-5-formyl-thiazol-2-yl)carbamate as a promising candidate in the development of novel therapeutic agents. Researchers have explored its ability to modulate key biological pathways, particularly those involved in inflammation and oxidative stress. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable lead compound for the treatment of inflammatory diseases, including arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, tert-butyl N-(4-chloro-5-formyl-thiazol-2-yl)carbamate has also been investigated for its potential as an anticancer agent. A 2022 study conducted by researchers at the University of California, Los Angeles (UCLA), revealed that this compound induces apoptosis in various cancer cell lines, including breast and colon cancer cells. The study further demonstrated that the compound selectively targets cancer cells while sparing normal cells, indicating its potential as a safer alternative to conventional chemotherapy drugs.

The synthesis of tert-butyl N-(4-chloro-5-formyl-thiazol-2-yl)carbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thiazole ring through condensation reactions, followed by functionalization at specific positions to introduce the formyl and chlorine groups. The final step involves the attachment of the tert-butyl carbamate group, which enhances the compound's solubility and bioavailability.

The pharmacokinetic properties of tert-butyl N-(4-chloro-5-formyl-thiazol-2-yl)carbamate have also been extensively studied. Preclinical studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its tert-butyl group contributes to its lipophilicity, which facilitates its absorption across biological membranes. Furthermore, preliminary toxicity studies suggest that it has a low toxicity profile, making it a suitable candidate for further preclinical testing.

In conclusion, tert-butyl N-(4-chloro-5-formyl-thiazol-2-yl)carbamate represents a significant advancement in the field of medicinal chemistry. With its unique chemical structure and promising biological activities, this compound holds great potential for developing innovative therapeutic agents targeting inflammation and cancer. As research continues to uncover its full potential, it is anticipated that this compound will play a pivotal role in advancing personalized medicine and improving patient outcomes.